Methadone hydrochloride

Specification

• Description: Methadone hydrochloride is a hydrochloride. It contains a methadone.; Methadone Hydrochloride is the hydrochloride salt of methadone, a synthetic opioid with analgesic activity. Similar to morphine and other morphine-like agents, methadone mimics the actions of endogenous peptides at CNS opioid receptors, primarily the mu-receptor, resulting in characteristic morphine-like effects including analgesia, euphoria, sedation, respiratory depression, miosis, bradycardia and physical dependence. Because of the prolonged half-life of methadone compared to other morphine-like agents such as heroin, the onset of opiate withdrawal symptoms is slower, the duration of opiate withdrawal is prolonged, and opiate withdrawal symptoms are less severe.; A synthetic opioid that is used as the hydrochloride. It is an opioid analgesic that is primarily a mu-opioid agonist. It has actions and uses similar to those of MORPHINE. (From Martindale, The Extra Pharmacopoeia, 30th ed, p1082-3); See also: Methadone (has active moiety).
• CAS No.: 125-56-4
• Molecular Formula: C21H28ClNO
• Molecular Weight: 345.9 g/mol
• IUPAC Name: 6-(dimethylamino)-4,4-diphenylheptan-3-one;hydrochloride
• Standard InChI: InChI=1S/C21H27NO.ClH/c1-5-20(23)21(16-17(2)22(3)4,18-12-8-6-9-13-18)19-14-10-7-11-15-19;/h6-15,17H,5,16H2,1-4H3;1H
• Standard InChI Key: FJQXCDYVZAHXNS-UHFFFAOYSA-N
• SMILES: CCC(=O)C(CC(C)N(C)C)(C1=CC=CC=C1)C2=CC=CC=C2.Cl
• Canonical SMILES: CCC(=O)C(CC(C)N(C)C)(C1=CC=CC=C1)C2=CC=CC=C2.Cl